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Compound of Interest

Compound Name: 3-Quinolineboronic acid

Cat. No.: B126008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for handling 3-
Quinolineboronic acid (CAS No: 191162-39-7). Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Immediate Safety Precautions
3-Quinolineboronic acid is classified as a hazardous substance. Based on available safety

data sheets, it can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][3] Immediate and strict adherence to the following safety protocols is essential.

Engineering Controls: All work with 3-Quinolineboronic acid, especially when handling the

solid powder, must be conducted in a certified chemical fume hood to minimize inhalation of

dust.[4][5] Ensure that a safety shower and an eyewash station are readily accessible in the

immediate vicinity of the workstation.[5][6][7]

Hygiene Measures: Avoid all personal contact with the chemical, including inhalation of dust

or vapors.[6] Do not eat, drink, or smoke in the laboratory. Hands should be washed

thoroughly with soap and water after handling the compound, even if gloves were worn.[5]

Contaminated clothing should be removed immediately and washed before reuse.[6][7]
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The following personal protective equipment is mandatory for the routine handling of 3-
Quinolineboronic acid.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[6]

To protect eyes from contact,

which can cause serious

irritation.[2][6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Gloves must be inspected prior

to use and changed

immediately if contaminated.[5]

[6]

To prevent skin contact and

potential irritation.[2][6]

Body Protection

A flame-resistant laboratory

coat must be worn and kept

fully buttoned. Long pants and

closed-toe shoes are also

required.[5] For larger

quantities or tasks with a

higher risk of exposure, a

chemical-resistant apron

should be worn over the lab

coat.[6]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary.[6] If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[5]

[6][8]

To prevent respiratory tract

irritation.[2][5]
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Step-by-Step Handling Protocol
A strict operational protocol is crucial for the safe handling of 3-Quinolineboronic acid.

Preparation:

Confirm that a safety shower and eyewash station are accessible and operational.[5]

Prepare the work area within a chemical fume hood, ensuring it is clean and uncluttered.

[5]

Gather all necessary equipment, including spatulas, weighing paper, and appropriately

labeled containers.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.[5]

Handling the Chemical:

Keep the container of 3-Quinolineboronic acid tightly closed when not in use.[2][4][5]

To minimize dust generation when transferring the solid, use appropriate tools like a

spatula.[5]

If creating a solution, slowly add the solid to the solvent to avoid splashing.

Post-Handling:

Clean the work area to remove any residual chemical.

Decontaminate any reusable equipment.

Dispose of all contaminated materials, including gloves and weighing paper, as hazardous

waste.[5][6]

Wash hands thoroughly with soap and water.[5]
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Disposal Plan
All waste generated from the use of 3-Quinolineboronic acid, including contaminated PPE

and empty containers, must be treated as hazardous waste.[6]

Waste Segregation: Isolate waste containing 3-Quinolineboronic acid from other chemical

waste to prevent unintended reactions.[9]

Container Labeling: All waste containers must be clearly labeled with their contents.[10] Use

designated, sealed containers for hazardous waste.[6]

Neutralization/Inactivation (for residuals):

For small residual amounts in empty containers, rinse the container three times with a

suitable solvent (e.g., ethanol, acetone).[9] Collect the rinsate as hazardous waste.[9]

For larger quantities, it is recommended to convert the boronic acid to a more water-

soluble boronate salt by slowly adding the waste to a dilute basic solution (e.g., 1M

sodium hydroxide) with stirring in a fume hood.[9] The resulting aqueous solution should

be collected as hazardous waste.[9]

Final Disposal: Do not pour any waste down the drain.[6] Arrange for the collection of all

hazardous waste by your institution's Environmental Health and Safety (EHS) department or

a licensed chemical waste disposal company, following all local, state, and federal

regulations.[9]
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1. Preparation
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Caption: Logical workflow for the safe handling and disposal of 3-Quinolineboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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